Cas no 1003886-05-2 (4-Benzyl-2-[1-(4-benzyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopentyl]-4,5-dihydro-1,3-oxazole)

4-Benzyl-2-[1-(4-benzyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopentyl]-4,5-dihydro-1,3-oxazole structure
1003886-05-2 structure
Product Name:4-Benzyl-2-[1-(4-benzyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopentyl]-4,5-dihydro-1,3-oxazole
CAS No:1003886-05-2
MF:C25H28N2O2
MW:388.502026557922
MDL:MFCD28015909
CID:4467573
PubChem ID:24746421
Update Time:2025-04-24

4-Benzyl-2-[1-(4-benzyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopentyl]-4,5-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • (4S,?4'S)?-2,?2'-?Cyclopentylidenebis[?4,?5-?dihydro-?4-?(phenylmethyl)?oxazole]
    • (4S,4'S)-2,2'-(Cyclopentane-1,1-diyl)-bis(4-benzyl-4,5-dihydrooxazole)
    • (4S,4'S)-2,2'-Cyclopentylidenebis[4,5-dihydro-4-(phenylmethyl)oxazole]
    • (4R,4'R)-2,2'-Cyclopentylidenebis[4,5-dihydro-4-(phenyl methyl)oxazole]
    • (4S,4'S)-2,2'-(Cyclopentane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole)
    • AK683705
    • 4-Benzyl-2-[1-(4-benzyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopentyl]-4,5-dihydro-1,3-oxazole
    • AKOS030631740
    • BS-14135
    • MFCD28015909
    • C71027
    • CS-0086637
    • (4S)-4-BENZYL-2-{1-[(4S)-4-BENZYL-4,5-DIHYDRO-1,3-OXAZOL-2-YL]CYCLOPENTYL}-4,5-DIHYDRO-1,3-OXAZOLE
    • (4S)-4-Benzyl-2-[1-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]cyclopentyl]-4,5-dihydro-1,3-oxazole
    • 1003886-05-2
    • C25H28N2O2
    • MDL: MFCD28015909
    • Inchi: 1S/C25H28N2O2/c1-3-9-19(10-4-1)15-21-17-28-23(26-21)25(13-7-8-14-25)24-27-22(18-29-24)16-20-11-5-2-6-12-20/h1-6,9-12,21-22H,7-8,13-18H2/t21-,22-/m0/s1
    • InChI Key: RSBSWYBZVIWBOP-VXKWHMMOSA-N
    • SMILES: O1C[C@H](CC2C=CC=CC=2)N=C1C1(C2=N[C@@H](CC3C=CC=CC=3)CO2)CCCC1

Computed Properties

  • Exact Mass: 388.215078140g/mol
  • Monoisotopic Mass: 388.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.2
  • XLogP3: 4.9

4-Benzyl-2-[1-(4-benzyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopentyl]-4,5-dihydro-1,3-oxazole Security Information

4-Benzyl-2-[1-(4-benzyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopentyl]-4,5-dihydro-1,3-oxazole Pricemore >>

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